Cas no 2034288-54-3 ((4-thiophen-3-ylphenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone)

• Product Name: (4-thiophen-3-ylphenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone
• CAS No: 2034288-54-3
• MF: C₁₆H₁₄N₄OS
• MW: 310.373561382294
• CID: 5376713
• Update Time: 2025-06-13

(4-thiophen-3-ylphenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-thiophen-3-ylphenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone

• Inchi： 1S/C16H14N4OS/c21-16(19-9-15(10-19)20-7-6-17-18-20)13-3-1-12(2-4-13)14-5-8-22-11-14/h1-8,11,15H,9-10H2
• InChI Key： XNUFMSSFFXMWMH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C2C=CSC=2)C=C1)(N1CC(N2C=CN=N2)C1)=O

Additional information on (4-thiophen-3-ylphenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone

Chemical Profile of (4-thiophen-3-ylphenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone (CAS No. 2034288-54-3)

(4-thiophen-3-ylphenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 2034288-54-3, features a combination of aromatic and heterocyclic moieties, making it a promising candidate for further investigation in drug discovery and development.

The core structure of this molecule consists of a methanone functional group linked to two distinct aromatic systems: a thiophene ring and a phenyl ring. The presence of these aromatic components not only contributes to the compound's stability but also suggests potential interactions with biological targets. Specifically, the thiophene ring is known for its role in various pharmacophores, while the phenyl ring enhances the compound's lipophilicity, which is often a critical factor in drug absorption and distribution.

What makes (4-thiophen-3-ylphenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone particularly intriguing is the integration of a triazole ring into an azetidine scaffold. The triazole moiety is well-documented for its bioactivity and has been widely utilized in the development of antifungal, antiviral, and anticancer agents. By incorporating this group into an azetidine framework, the compound may exhibit novel interactions with biological targets, potentially leading to new therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have shown that (4-thiophen-3-ylphenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone may interact with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in multiple pharmacological pathways. For instance, preliminary simulations suggest that this compound could bind to enzymes involved in inflammation and pain signaling, making it a candidate for developing novel therapeutics in these areas.

In addition to its theoretical potential, experimental studies have begun to explore the pharmacological properties of this compound. Initial in vitro assays have demonstrated promising results in terms of anti-inflammatory and analgesic activity. These findings are particularly exciting as they align with the growing demand for alternative treatments that target inflammation without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of (4-thiophen-3-ylphenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the aromatic systems and linking them to the methanone core. These advances not only facilitate the synthesis but also allow for modifications that can further optimize the compound's biological activity.

One of the key aspects of developing any new pharmaceutical agent is understanding its pharmacokinetic profile. Preliminary studies on (4-thiophen-3-ylphenyl)-[3-(triazol-1-y)azetidin -1 -y l]methanone have provided insights into its metabolic stability and solubility characteristics. These data are crucial for predicting how the compound will behave within the body and for designing appropriate dosing regimens. Additionally, investigations into its interaction with cytochrome P450 enzymes are ongoing, which will help assess potential drug-drug interactions.

The potential applications of (4-thiophen -3 -yphen yl]-[3-(triazol -1 -y l)azetidin -1 -y l]methan one extend beyond anti-inflammatory and analgesic uses. Its structural features also make it a candidate for investigating its role in other therapeutic areas such as neurodegenerative diseases and cancer. The triazole ring, in particular, has shown promise in disrupting protein-protein interactions that are implicated in these conditions. Further research is needed to fully elucidate these possibilities.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. The ability to design molecules with specific bioactivities through rational drug design is becoming increasingly sophisticated. (4-thiophen -3 -yphen yl]-[3-(triazol -1 -y l)azetidin -1 -y l]methan one exemplifies this trend by combining multiple pharmacophoric elements into a single entity. This holistic approach not only enhances potency but also improves selectivity by minimizing off-target effects.

In conclusion, (4-thiophen -3 -yphen yl]-[3-(triazol -1 -y l)azetidin -1 -y l]methan one (CAS No. 2034288 -54 -3) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activities. Its unique combination of aromatic and heterocyclic moieties positions it as a valuable tool for further research into various therapeutic areas. With ongoing studies exploring its pharmacological properties and synthetic feasibility, this compound holds great potential for contributing to next-generation treatments.